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Compound of Interest

Compound Name:
2,3,4,6-Tetra-O-methyl-D-

galactose

Cat. No.: B15188083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core techniques and methodologies for

the structural characterization of permethylated galactose. Permethylation is a crucial

derivatization technique in glycan analysis that enhances the stability of galactose and other

monosaccharides, improves their ionization efficiency in mass spectrometry, and allows for

detailed structural elucidation. This document outlines the experimental protocols, data

interpretation, and visualization of key analytical workflows.

Introduction to Permethylation of Galactose
Permethylation is a chemical modification where hydroxyl groups (-OH) on a carbohydrate,

such as galactose, are converted to methyl ethers (-OCH₃). This derivatization is widely

employed in glycomics for several key reasons:

Stabilization of Glycans: Permethylation prevents the degradation of labile structures, such

as sialic acids, during analysis.

Enhanced Ionization Efficiency: The increased hydrophobicity of permethylated glycans

leads to improved signal intensity in mass spectrometry (MS).

Simplified Spectral Interpretation: The derivatization simplifies fragmentation patterns in

tandem mass spectrometry (MS/MS), aiding in linkage and branching analysis.
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Improved Chromatographic Separation: Permethylated glycans are more amenable to

reverse-phase liquid chromatography.

Experimental Protocols
Permethylation of Galactose using the Ciucanu and
Costello Method
This is a widely used method for the permethylation of carbohydrates.

Materials:

Dried galactose sample (1-10 µg)

Dimethyl sulfoxide (DMSO), anhydrous

Sodium hydroxide (NaOH) powder

Methyl iodide (CH₃I)

Water, HPLC grade

Dichloromethane (DCM)

Acetic acid (AcOH), 5% solution

Sep-Pak C18 cartridges

Procedure:

Preparation of the Anion:

In a clean, dry glass tube, suspend approximately 3.6 mg of finely powdered NaOH in 30

µL of DMSO.

Add 0.3 µL of water and 5.6 µL of methyl iodide.

Mix the suspension vigorously for 10 minutes at room temperature.
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Permethylation Reaction:

Dissolve the dried galactose sample in 30 µL of DMSO.

Add the prepared NaOH/DMSO/CH₃I slurry to the galactose solution.

Seal the tube tightly and vortex the mixture vigorously for 5-10 minutes at room

temperature.

Quenching the Reaction:

Cool the reaction tube on ice.

Carefully add 2 mL of 5% acetic acid to quench the reaction.

Extraction of Permethylated Galactose:

Add 2 mL of dichloromethane (DCM) to the quenched reaction mixture and vortex

thoroughly.

Centrifuge to separate the aqueous and organic layers.

Carefully remove and discard the upper aqueous layer.

Wash the organic layer by adding 2 mL of water, vortexing, and centrifuging. Remove and

discard the aqueous layer. Repeat this wash step three more times.

Sample Cleanup:

Condition a Sep-Pak C18 cartridge by washing with methanol followed by water.

Load the DCM layer containing the permethylated galactose onto the conditioned

cartridge.

Wash the cartridge with water to remove salts.

Elute the permethylated galactose with methanol or acetonitrile.

Dry the eluted sample under a stream of nitrogen or in a vacuum concentrator.
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Workflow for Permethylation of Galactose:

Dried Galactose Sample

Permethylation Reaction
(Vortex for 5-10 min)

Prepare NaOH/DMSO/CH3I Slurry

Quench with 5% Acetic Acid Extract with Dichloromethane Wash Organic Layer with Water Sep-Pak C18 Cleanup Permethylated Galactose

Permethylated Galactose
[M+Na]+ (m/z 277.1)

B1 ion
(m/z 219.1)

Glycosidic cleavage

C1 ion
(m/z 237.1)

Glycosidic cleavage

Y1 ion
(m/z 235.1)

Glycosidic cleavage

Z1 ion
(m/z 217.1)

Glycosidic cleavage

Cross-ring Fragments
(e.g., 0,2A at m/z 187.1)

Cross-ring cleavage
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Permethylated Galactose Sample

GC Injection

Capillary Column Separation

Electron Ionization (70 eV)

Mass Analyzer
(Quadrupole or TOF)

Mass Spectrum & Chromatogram
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Permethylated Galactose Structure

1D 1H NMR 1D 13C NMR

2D COSY (1H-1H Correlation)

2D HSQC (1H-13C Correlation)

Unambiguous Signal Assignment

2D HMBC (Long-Range 1H-13C Correlation)

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15188083?utm_src=pdf-body-img
https://www.benchchem.com/product/b15188083#structural-characterization-of-permethylated-galactose
https://www.benchchem.com/product/b15188083#structural-characterization-of-permethylated-galactose
https://www.benchchem.com/product/b15188083#structural-characterization-of-permethylated-galactose
https://www.benchchem.com/product/b15188083#structural-characterization-of-permethylated-galactose
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15188083?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15188083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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